Cas no 1261976-35-5 (4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid)

4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid is a substituted benzoic acid derivative characterized by its chloro and methyl functional groups on the phenyl ring, along with a hydroxyl group adjacent to the carboxylic acid moiety. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its aromatic substitution pattern enhances reactivity in electrophilic and nucleophilic reactions, while the hydroxyl group offers additional coordination or hydrogen-bonding capabilities. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in synthetic workflows. Its stability under standard conditions ensures reliable handling and storage.

4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid structure

1261976-35-5 structure

Product Name:4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid

CAS No:1261976-35-5

MF:C₁₄H₁₁ClO₃

MW:262.688343286514

MDL:MFCD18320871

CID:2767095

PubChem ID:53226770

Update Time:2025-11-06

4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID40690388
- 4'-Chloro-3-hydroxy-3'-methyl[1,1'-biphenyl]-4-carboxylic acid
- MFCD18320871
- 4-(4-CHLORO-3-METHYLPHENYL)-2-HYDROXYBENZOIC ACID
- 1261976-35-5
- 4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid, 95%
- 4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid
- MDL： MFCD18320871
- Inchi： 1S/C14H11ClO3/c1-8-6-9(3-5-12(8)15)10-2-4-11(14(17)18)13(16)7-10/h2-7,16H,1H3,(H,17,18)
- InChI Key： KWAXKAPUEJVGJZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

Exact Mass: 262.0396719Da
Monoisotopic Mass: 262.0396719Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 57.5Å²

4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328073-5 g	4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid, 95%; .	1261976-35-5	95%	5g	€1159.00	2023-04-26
abcr	AB328073-5g	4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid, 95%; .	1261976-35-5	95%	5g	€1159.00	2025-04-21

4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid Related Literature

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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151

Additional information on 4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid

Comprehensive Overview of 4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid (CAS No. 1261976-35-5): Properties, Applications, and Industry Insights

4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid (CAS No. 1261976-35-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This hydroxybenzoic acid derivative combines a chloro-methylphenyl moiety with a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and plant growth regulators, aligning with growing demand for sustainable agrochemicals and targeted therapeutics.

The compound's molecular structure (C₁₄H₁₁ClO₃) features a hydrogen-bond donor-acceptor system, which enhances its binding affinity in biological systems. Researchers are particularly interested in its structure-activity relationship (SAR) for designing novel enzyme inhibitors, a hot topic in drug discovery forums. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), crucial for reproducibility in medicinal chemistry applications.

Environmental considerations surrounding chlorinated organic compounds have spurred innovation in the synthesis of 4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid. Modern green chemistry protocols employing catalytic methods reduce hazardous byproducts, addressing the pharmaceutical industry's push toward sustainable manufacturing – a frequent search term among process chemists. The compound's logP value (3.2±0.3) suggests moderate lipophilicity, making it suitable for optimizing drug permeability in ADMET studies.

In material science, this aromatic carboxylic acid demonstrates potential as a ligand for metal-organic frameworks (MOFs), coinciding with increased academic searches for "functional MOF building blocks." Its thermal stability (decomposition >250°C) enables applications in high-performance polymers, while the hydroxyl group facilitates derivatization for specialty coatings.

Quality control specifications for CAS No. 1261976-35-5 typically include residual solvent analysis (meeting ICH Q3C guidelines) and heavy metal screening (<10 ppm), reflecting GMP standards demanded by contract research organizations (CROs). Storage recommendations emphasize protection from photo-degradation in amber glass at 2-8°C, a detail frequently queried by laboratory personnel.

Emerging patent literature reveals novel applications of this biaryl compound in OLED materials and liquid crystal formulations, tapping into the display technology market. Its fluorescence properties (λ_em ≈ 420 nm) are being explored for bioimaging probes, connecting to trending searches about "small-molecule fluorophores."

Regulatory status analyses confirm that 4-(4-Chloro-3-methylphenyl)-2-hydroxybenzoic acid is not classified under REACH restricted substances, though proper laboratory handling protocols should always be followed. The compound's ecotoxicity profile (Daphnia magna EC₅₀ >100 mg/L) supports its inclusion in green chemistry metrics calculations.

Market intelligence indicates rising procurement of this fine chemical by Asian generic drug manufacturers, paralleling increased PubMed citations studying its metabolic pathways. Analytical method development papers frequently cite its chromatographic behavior under reverse-phase conditions as a model system.

Future research directions may explore its cocrystal formation with API molecules to modify dissolution rates – a technique gaining traction in formulation science. The compound's synthon versatility positions it as valuable inventory for combinatorial chemistry libraries, addressing pharmaceutical industry needs for diverse chemical space exploration.